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Compound of Interest

Compound Name: Cyclomusalenone

Cat. No.: B15595944 Get Quote

A comprehensive review of its chemical identity, properties, and relevant biological data.

Audience: Researchers, scientists, and drug development professionals.

Introduction
Initial searches for a compound named "Cyclomusalenone" have not yielded a definitive

chemical entity with corresponding CAS number and IUPAC name in publicly available

chemical databases and scientific literature. This suggests that "Cyclomusalenone" may be a

novel, recently discovered compound not yet widely documented, a trivial name used in a

specific research context, or a potential misspelling of a related chemical structure.

Given the similarity in nomenclature, this guide will focus on Cyclohexanone, a structurally

related and extensively studied compound. Cyclohexanone is a six-carbon cyclic ketone that

serves as a crucial intermediate in various industrial syntheses and exhibits a range of

chemical and biological activities. Should further information clarifying the identity of

"Cyclomusalenone" become available, this document will be updated accordingly.

Cyclohexanone: Chemical Identity and Properties
Cyclohexanone is a well-characterized organic compound with extensive documentation of its

physical and chemical properties.
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Identifier Value Reference

CAS Number 108-94-1 [1][2][3][4]

IUPAC Name Cyclohexanone [1][2][3]

Molecular Formula C₆H₁₀O [3][5]

Molecular Weight 98.14 g/mol [5]

Appearance
Colorless to pale yellow oily

liquid
[1][5]

Odor Peppermint or acetone-like [1][5]

Boiling Point 155.65 °C [1]

Melting Point -47 °C [1]

Solubility in water 8.6 g/100 mL (20 °C) [1]

Experimental Protocols
Synthesis of Cyclohexanone
Cyclohexanone can be synthesized through various methods, with the oxidation of

cyclohexane and the hydrogenation of phenol being the most common industrial processes.

1. Oxidation of Cyclohexane:

This industrial method involves the air oxidation of cyclohexane, typically using cobalt catalysts.

[1] This process co-produces cyclohexanol, and the resulting mixture is often referred to as "KA

oil" (ketone-alcohol oil).[1]

Reaction: C₆H₁₂ + O₂ → (CH₂)₅CO + H₂O

Catalyst: Cobalt-based catalysts

Key Intermediate: The reaction proceeds through a radical mechanism involving the

hydroperoxide C₆H₁₁O₂H.[1]

2. Hydrogenation of Phenol:
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Another industrially significant method is the partial hydrogenation of phenol.[1]

Reaction: C₆H₅OH + 2 H₂ → (CH₂)₅CO

Note: This process can be adjusted to favor the formation of either cyclohexanone or

cyclohexanol.[1]

3. Laboratory Scale Synthesis: Jones Oxidation of Cyclohexanol:

In a laboratory setting, cyclohexanone can be prepared by the oxidation of cyclohexanol using

chromium trioxide in a process known as the Jones oxidation.

Reagents: Cyclohexanol, chromium trioxide (CrO₃), sulfuric acid, acetone.

General Procedure: A solution of Jones reagent (a mixture of chromium trioxide, sulfuric

acid, and water) is added to a solution of cyclohexanol in acetone. The reaction is typically

exothermic and requires cooling. After the reaction is complete, the excess oxidant is

quenched, and the cyclohexanone is isolated by extraction and subsequent purification via

distillation.

Workflow for Synthesis and Purification
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General Workflow for Laboratory Synthesis of Cyclohexanone
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Caption: Workflow for the synthesis and purification of cyclohexanone.
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Signaling Pathways and Biological Activity
While cyclohexanone itself is primarily an industrial solvent and chemical intermediate,

derivatives of cyclohexane and related cyclic ketones are subjects of research for their

biological activities. For instance, some cyclohexane-1,3-dione derivatives have been

synthesized and evaluated for their antibacterial properties.[6]

Hypothetical Signaling Pathway Inhibition
The following diagram illustrates a hypothetical mechanism by which a bioactive

cyclohexanone derivative could inhibit a cellular signaling pathway, a common objective in drug

development.
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Hypothetical Inhibition of a Kinase Signaling Pathway

Cell Surface Receptor

Kinase A

activates

Kinase B

activates

Transcription Factor

activates

Nucleus

translocates to

Cellular Response
(e.g., Proliferation, Inflammation)

initiates

Cyclohexanone Derivative
(Bioactive Compound)

inhibits

Click to download full resolution via product page

Caption: Diagram of a hypothetical kinase signaling pathway inhibition.

Conclusion
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While the specific compound "Cyclomusalenone" remains unidentified in the current scientific

literature, the closely related and well-documented compound, cyclohexanone, provides a

foundational understanding of this class of cyclic ketones. This guide has provided a technical

overview of cyclohexanone's chemical identity, synthetic methodologies, and a hypothetical

framework for the biological investigation of related derivatives. Further research is necessary

to determine the precise structure and properties of "Cyclomusalenone" to enable a more

targeted and in-depth analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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